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Physicochemical Properties of Aneratrigine
Hydrochloride

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Aneratrigine

CAS No.: 2097163-74-9

Cat. No.: S12853325

The table below summarizes the available data for aneratrigine hydrochloride. Note that the solubility value

is for the free base form and should be used as a reference.

Property Value | Description

CAS Number 2097163-75-0 [1] [2]

Molecular C19H21CI2F2Ns02S2 [1] [2]

Formula

Molecular 524.44 g/mol [1] [2]

Weight

Solubility in ~100 mg/mL (estimated from free base data) [3]
DMSO

Related Form Aneratrigine (free base, CAS 2097163-74-9) [3] [1]

Storage Store as a solid at recommended conditions; in solvent, store at -80°C for 6 months
or -20°C for 1 month [1] [2]

Stock Solution Preparation Protocol
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For the free base form of aneratrigine, a detailed protocol for preparing a 100 mg/mL stock solution in

DMSO is available [3]. You can adapt this general procedure for the hydrochloride salt.

e Calculations: Determine the mass of aneratrigine hydrochloride needed for your desired
concentration and volume.

¢ Weighing: Accurately weigh the required mass of aneratrigine hydrochloride.

¢ Dissolution: Transfer the compound to a clean vial and add the necessary volume of pure,
anhydrous DMSO.

e Mixing: Mix thoroughly using a vortex mixer or gentle sonication (Note: the protocol for the free base
specifies the use of ultrasound and notes that hygroscopic DMSO can impact solubility [3]).

¢ Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-
thaw cycles. Store at -80°C (recommended for 6 months) or -20°C (recommended for 1 month) [1] [2].

Key Considerations for Using DMSO in Experiments

When using DMSO as a solvent, it is critical to account for its potential effects on biological systems, even at

low concentrations.

¢ Low Affinity Binding to Proteins: DMSO can bind to proteins, such as Nerve Growth Factor
(hNGF), with low affinity. While it may not induce significant conformational changes, this binding
could potentially interfere with experimental results by competing with or altering the binding of small
molecule ligands [4].

o Off-Target Effects in Cellular Models: Studies on lung cancer cell lines have shown that even ultra-
low concentrations of DMSO (as low as 0.0008% v/v) can have broad, heterogeneous, and cell-line-
dependent effects on cellular signaling networks and protein phosphorylation. These off-target effects
must be carefully controlled for in pre-clinical assays to avoid misattributing the effects to your
compound of interest [5].

¢ Alteration of Membrane Properties: DMSO interacts with synthetic and natural lipid membranes,
affecting their mechanical properties, lipid packing, and permeability. This can increase membrane
permeability to molecules like ATP, which is an important consideration in cell-based assays [6].

Proposed Experimental Workflow

To establish a reliable protocol for your work with aneratrigine hydrochloride, you may need to generate

your own empirical data. The following diagram outlines a suggested workflow.
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Weigh Aneratrigine HCI

:

Add Anhydrous DMSO

:

Mix (Vortex/Sonicate)

:

Visually Inspect for Clarity

:

Document Solubility Limit

:

Proceed with Experiment

Click to download full resolution via product page

How to Proceed Without Specific Data

Given the lack of explicit data for the hydrochloride salt, here are practical steps you can take:

o Start with the Reference Value: Use the 100 mg/mL solubility of the free base as a starting point for
your solubility tests with the hydrochloride salt.

¢ Perform Empirical Testing: Conduct small-scale solubility tests by sequentially adding DMSO to a
known mass of the compound until it fully dissolves, noting the maximum concentration achieved.

¢ Verify Purity: Check the Certificate of Analysis (CoA) for your batch of aneratrigine hydrochloride,
as it may contain solubility information or purity data that could affect dissolution.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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